6-Morpholino-3-pyridazinylhydrazine dihydrochloride

• Molecular Formula: C8H15Cl2N5O
• Molecular Weight: 268.14 g/mol
• IUPAC Name: (6-morpholin-4-ylpyridazin-3-yl)hydrazine;dihydrochloride
• InChI: InChI=1S/C8H13N5O.2ClH/c9-10-7-1-2-8(12-11-7)13-3-5-14-6-4-13;;/h1-2H,3-6,9H2,(H,10,11);2*1H
• InChI Key: CUGVKCJTONTOPS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NN=C(C=C2)NN.Cl.Cl

Description

6-Morpholino-3-pyridazinylhydrazine dihydrochloride is a useful research compound. Its molecular formula is C8H15Cl2N5O and its molecular weight is 268.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

One part by weight of the substituted benzylidenehydrazine (compounds of Examples 1 to 6) is heated together with 20 parts by volume of benzene (or toluene or dichloromethane or chloroform) and 20 parts by volume of concentrated hydrochloric (or 48% hydrobromic) acid while stirring at an internal temperature of 40° C. for 1 to 2 hours in such a way that the organic phase is replaced by fresh solvent every 30 minutes. After separation 80-90% of the substituted benzaldehyde can be recovered from the organic phase. From the acidic aqueous phase, 6-morpholino-3-pyridazinylhydrazine dihydrochloride (or dihydrobromide, respectively) is obtained after evaporation and triturating the residue with ethanol and ether.